Cas no 92510-61-7 (6-(cyclopropylamino)-1,3,5-triazine-2,4-diol)

• Product Name: 6-(cyclopropylamino)-1,3,5-triazine-2,4-diol
• CAS No: 92510-61-7
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• MDL: MFCD31630373
• CID: 4325933
• PubChem ID: 592814
• Update Time: 2025-05-21

6-(cyclopropylamino)-1,3,5-triazine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-(cyclopropylamino)-
• N-Cyclopropylammelide
• 6-(cyclopropylamino)-1,3,5-triazine-2,4-diol
• EN300-1461854
• Q27103085
• MFCD31630373
• CHEBI:21695
• 6-(cyclopropylamino)-1H-1,3,5-triazine-2,4-dione
• AKOS037630768
• SY232258
• 6-(cyclopropylamino)-[1,3,5]triazine-2,4-diol
• AC7294
• CS-12868
• C14149
• 6-(Cyclopropylamino)-1,3,5-triazine-2,4(1H,3H)-dione
• DB-155848
• 92510-61-7
• 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol #
• BLNVGTGPKHCQME-UHFFFAOYSA-N
• 2,4-Dihydroxy-6-(cyclopropylamino)-1,3,5-triazine

• MDL： MFCD31630373
• Inchi： 1S/C6H8N4O2/c11-5-8-4(7-3-1-2-3)9-6(12)10-5/h3H,1-2H2,(H3,7,8,9,10,11,12)
• InChI Key： BLNVGTGPKHCQME-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(N1)NC1CC1)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines

Additional information on 6-(cyclopropylamino)-1,3,5-triazine-2,4-diol

6-(Cyclopropylamino)-1,3,5-Triazine-2,4-Diol: A Comprehensive Overview

6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol (CAS No. 92510-61-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a triazine ring system with amino and hydroxyl functional groups. The presence of the cyclopropylamino group introduces additional complexity and reactivity to the molecule, making it a valuable substrate for various chemical transformations and applications.

The triazine ring system in 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol is a six-membered aromatic ring containing three nitrogen atoms. This structure imparts stability and aromaticity to the molecule, while the hydroxyl groups at positions 2 and 4 contribute to its hydrophilic nature. The cyclopropylamino group at position 6 introduces a strained three-membered ring system, which can influence the electronic properties and reactivity of the compound. This combination of structural features makes 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol a unique building block for synthesizing advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol as a precursor for the synthesis of heterocyclic compounds with applications in drug discovery. For instance, researchers have explored its use in constructing bioisosteric replacements for existing pharmaceutical agents. The ability to modify the cyclopropylamino group and hydroxyl functionalities provides chemists with a high degree of flexibility in tailoring the physicochemical properties of derivatives. This adaptability has led to the development of novel compounds with improved pharmacokinetic profiles and enhanced bioavailability.

In addition to its role in drug design, 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol has been investigated for its potential in materials science. The triazine core is known for its thermal stability and resistance to degradation under harsh conditions. By incorporating this compound into polymer matrices or as a building block for covalent organic frameworks (COFs), scientists have demonstrated its utility in creating advanced materials with tailored mechanical and electronic properties. These materials hold promise for applications in energy storage devices such as supercapacitors and batteries.

The synthesis of 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate triazine derivative with a cyclopropylamine moiety. Subsequent oxidation or reduction steps are often employed to introduce or modify functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From an environmental standpoint, 6-(Cyclopropylamino)-1,3,5-triazine-2,4-diol exhibits favorable biodegradation characteristics under controlled laboratory conditions. Its ability to break down into non-toxic byproducts makes it an attractive candidate for green chemistry applications. Researchers are actively exploring ways to optimize its synthesis pathways further to minimize waste generation and energy consumption.

In conclusion,6-(Cyclopropylamino)-1